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Diatrizoic Acid: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Diatrizoic acid is a tri-iodinated benzoic acid derivative widely utilized as a radiocontrast agent

in diagnostic imaging.[1] Its high atomic weight iodine atoms effectively absorb X-rays,

enhancing the visibility of internal structures such as blood vessels, the gastrointestinal tract,

and the urinary system. This technical guide provides an in-depth overview of the chemical

structure, physicochemical properties, pharmacokinetics, and experimental protocols related to

diatrizoic acid.

Chemical Structure and Identification
Diatrizoic acid, chemically known as 3,5-diacetamido-2,4,6-triiodobenzoic acid, is a white to off-

white crystalline powder.[1][2] It can exist in both anhydrous and dihydrate forms.

Synonyms: Amidotrizoic Acid, Urografin Acid, Urotrast.[1]
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Identifier Value

IUPAC Name 3,5-diacetamido-2,4,6-triiodobenzoic acid[1]

CAS Number
117-96-4 (anhydrous)[3], 50978-11-5 (dihydrate)

[4]

Molecular Formula C₁₁H₉I₃N₂O₄[1]

Molecular Weight 613.91 g/mol [1]

SMILES
CC(=O)NC1=C(I)C(=C(C(=C1I)C(=O)O)I)NC(=

O)C)I[1]

InChI

InChI=1S/C11H9I3N2O4/c1-3(17)15-9-

6(12)5(11(19)20)7(13)10(8(9)14)16-4(2)18/h1-

2H3,(H,15,17)(H,16,18)(H,19,20)[1]

Physicochemical Properties
The physicochemical properties of diatrizoic acid are crucial for its formulation and behavior in

biological systems.
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Property Value Reference

pKa 3.4 (Uncertain) [2][5]

0.92 (Predicted) [6]

Melting Point >300 °C [2][6]

Solubility

   Water
Very slightly soluble; 500 g/L

(25 °C)
[3][7]

   Alcohol Very slightly soluble [7]

   Dimethylformamide Soluble [7]

   Alkali Hydroxide Solutions Soluble [7]

LogP (Octanol-Water Partition

Coefficient)
3.3 (at 20 °C) [3]

Pharmacokinetics and Pharmacodynamics
Mechanism of Action
The diagnostic efficacy of diatrizoic acid is based on the principle of X-ray attenuation. The

three iodine atoms in its structure have a high atomic number, which allows them to absorb X-

rays more effectively than the surrounding soft tissues. This differential absorption creates a

contrast in the radiographic image, enabling clear visualization of the organs and vessels

through which the contrast agent is distributed.
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Caption: Mechanism of action of diatrizoic acid as a radiocontrast agent.

Pharmacokinetic Properties
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Parameter Value Reference

Absorption
Sparingly absorbed from the

intact gastrointestinal tract.

Distribution

Rapidly distributed throughout

the extracellular fluid following

intravascular administration.

   Volume of Distribution (Vd)

Approximately 0.2 L/kg

(consistent with extracellular

fluid volume).

[8]

Metabolism Not metabolized. [5]

Excretion

Primarily excreted unchanged

in the urine via glomerular

filtration.[5]

   Renal Clearance

Approximates glomerular

filtration rate (GFR), typically

107-139 mL/min for males and

87-107 mL/min for females.[9]

Biological Half-life
30-60 minutes in patients with

normal renal function.

Plasma Protein Binding < 10% [5]

Experimental Protocols
Synthesis of Diatrizoic Acid
The synthesis of diatrizoic acid is a multi-step process, typically starting from 3,5-

diaminobenzoic acid.
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Caption: General workflow for the synthesis of diatrizoic acid.

Detailed Protocol for Synthesis:

Iodination of 3,5-Diaminobenzoic Acid:

Dissolve 3,5-diaminobenzoic acid in dilute sulfuric acid and cool the solution in an ice

bath.

Slowly add a solution of an iodinating agent (e.g., potassium iododichloride) with vigorous

stirring, maintaining the temperature below 10°C.

Allow the reaction mixture to warm to room temperature and stir until the reaction is

complete, monitoring by HPLC.

Isolate the crude 3,5-diamino-2,4,6-triiodobenzoic acid by filtration.

Acetylation of the Tri-iodinated Intermediate:

Suspend the crude 3,5-diamino-2,4,6-triiodobenzoic acid in acetic acid.

Add acetic anhydride and a catalytic amount of sulfuric acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1670399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the mixture to 80-90°C for 2-3 hours with stirring, monitoring the reaction by HPLC.

Cool the mixture and pour it into ice water to precipitate the crude diatrizoic acid.

Purification by Recrystallization
Add the crude diatrizoic acid to a solvent mixture of acetonitrile and water.

Stir the mixture for 3-4 hours at a temperature of 35-45°C.[10]

Filter the mixture to collect the solid purified diatrizoic acid.[10]

Dry the product under a vacuum.[10]

Quantification in Biological Fluids by HPLC
A validated stability-indicating RP-UPLC method can be used for the quantification of diatrizoic

acid in biological samples.[11][12]

Sample Preparation
(Plasma/Urine)

Liquid-Liquid or
Solid-Phase Extraction

HPLC Analysis
(C18 Column, Gradient Elution)

UV Detection
(at 238 nm)

Quantification
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Caption: Workflow for the quantification of diatrizoic acid by HPLC.

Typical HPLC Method Parameters:[11][12]

Parameter Condition

Column Acquity UPLC CSH C18 (100 x 2.1 mm, 1.7 µm)

Mobile Phase A 0.05% Formic Acid in Water

Mobile Phase B Acetonitrile

Elution Gradient

Flow Rate 0.5 mL/min

Column Temperature 40°C

Injection Volume 0.5 µL

Detection Wavelength 238 nm

Run Time 12 minutes

Conclusion
This technical guide has provided a detailed overview of the chemical structure,

physicochemical properties, and pharmacokinetic profile of diatrizoic acid. The experimental

protocols for its synthesis, purification, and quantification offer valuable methodologies for

researchers and professionals in the field of drug development. A thorough understanding of

these core aspects is essential for the safe and effective application of diatrizoic acid as a

diagnostic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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